Cas no 843638-37-9 (2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone)

• Product Name: 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone
• CAS No: 843638-37-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD03848180
• CID: 2129328
• PubChem ID: 935993
• Update Time: 2025-05-26

2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone
• TIB63837
• 2-chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)ethanone
• 2-chloro-1-(1,2,6-trimethylindol-3-yl)ethanone
• DB-355494
• CS-0317121
• AKOS000303025
• VS-02304
• 843638-37-9
• BBL010060
• STK801425
• ALBB-031288
• 2-chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)ethan-1-one

• MDL： MFCD03848180
• Inchi： 1S/C13H14ClNO/c1-8-4-5-10-11(6-8)15(3)9(2)13(10)12(16)7-14/h4-6H,7H2,1-3H3
• InChI Key： OMQZVNZNAUJTEN-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)N(C)C2C=C(C)C=CC=21)=O

Computed Properties

• Exact Mass: 235.0763918Da
• Monoisotopic Mass: 235.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22Ų

Additional information on 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone

2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone: A Comprehensive Overview

2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone, also known by its CAS number 843638-37-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a chlorinated ethanone group attached to a 1H-indole ring that is substituted with three methyl groups at positions 1, 2, and 6. This unique substitution pattern contributes to its distinct chemical properties and biological behavior.

The synthesis of 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone involves a series of well-established organic reactions. Typically, the indole core is synthesized through the Knorr pyrrole synthesis or other indole-forming reactions. The substitution of methyl groups at specific positions on the indole ring is achieved through alkylation or Friedel-Crafts alkylation reactions. The introduction of the chlorinated ethanone group is accomplished via nucleophilic substitution or electrophilic aromatic substitution, depending on the specific conditions and reagents used. The optimization of these reaction steps is crucial for achieving high yields and purity of the final product.

Recent studies have highlighted the potential of indole derivatives as modulators of various cellular pathways. For instance, research has shown that certain indole-containing compounds can act as agonists or antagonists of G-protein coupled receptors (GPCRs), which are key targets in drug development. In the case of 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone, preliminary in vitro assays have demonstrated its ability to modulate serotonin receptor activity, suggesting its potential role in treating conditions such as depression and anxiety. Furthermore, this compound has shown anti-inflammatory properties in preclinical models, indicating its potential application in inflammatory diseases.

The structural features of 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone play a critical role in its biological activity. The presence of the chlorinated ethanone group introduces electron-withdrawing effects, which can influence the compound's reactivity and binding affinity to target proteins. Additionally, the methyl substituents on the indole ring enhance lipophilicity, improving membrane permeability and bioavailability. These properties make it an attractive candidate for further pharmacological evaluation.

In terms of applications, indole derivatives like this compound are being explored for their potential in cancer therapy. Recent studies have shown that certain indole-containing compounds can inhibit key enzymes involved in cancer cell proliferation and metastasis. For example, research has demonstrated that some indole derivatives can inhibit histone deacetylases (HDACs), leading to epigenetic modifications that suppress tumor growth. While specific data on CAS No 843638-37-9's anti-cancer activity are still limited, its structural similarity to known HDAC inhibitors suggests that it warrants further investigation in this area.

The development of novel synthetic routes for 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yl)-ethanone has also been a focus of recent research efforts. Green chemistry approaches, such as catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to improve reaction efficiency and reduce environmental impact. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

In conclusion, 2-Chloro-1-(1,2,6-trimethyl-1H-indol-3-yll)-ethanone, with its unique structure and promising biological activities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound may find its way into clinical practice as a novel drug or lead compound for treating various diseases.